Cas no 2549052-51-7 (N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine)
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N,N-Dimethyl-2-[4-[3-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]-4-pyrimidinamine
- 2549052-51-7
- N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine
- F6619-3548
- AKOS040708517
-
- Inchi: 1S/C16H19F3N6/c1-23(2)13-5-7-21-15(22-13)25-10-8-24(9-11-25)14-12(16(17,18)19)4-3-6-20-14/h3-7H,8-11H2,1-2H3
- InChI Key: MPRONDFSEDYKHD-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CN=C1N1CCN(C2N=CC=C(N(C)C)N=2)CC1)(F)F
Computed Properties
- Exact Mass: 352.16232912g/mol
- Monoisotopic Mass: 352.16232912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 500.8±60.0 °C(Predicted)
- pka: 9.66±0.10(Predicted)
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6619-3548-2μmol |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-5μmol |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-10μmol |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-20μmol |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-1mg |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-2mg |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-3mg |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-4mg |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-5mg |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6619-3548-10mg |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine |
2549052-51-7 | 10mg |
$118.5 | 2023-09-07 |
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine
N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine and Its Significance in Modern Pharmaceutical Research
The compound with the CAS number 2549052-51-7 represents a significant advancement in the field of pharmaceutical chemistry. This molecule, formally known as N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine, has garnered attention due to its unique structural features and promising biological activities. Its molecular framework integrates several key pharmacophores that make it a valuable candidate for further investigation in drug discovery and development.
At the core of this compound's structure lies a pyrimidine core, which is a common motif in many bioactive molecules. Pyrimidines are heterocyclic aromatic compounds that play a crucial role in nucleic acid chemistry, serving as the building blocks of DNA and RNA. The presence of a pyrimidine ring in this molecule not only suggests potential interactions with nucleic acid targets but also opens up avenues for exploring its role in modulating cellular processes.
The substituents attached to the pyrimidine ring contribute significantly to the compound's pharmacological profile. Specifically, the 4-amino group at the 4-position of the pyrimidine ring provides a site for further functionalization, enabling the attachment of various pharmacophores that can enhance binding affinity and selectivity. Additionally, the presence of a dimethylamino group at the nitrogen atom of the piperazine ring enhances lipophilicity, which is often crucial for membrane permeability and oral bioavailability.
The trifluoromethyl group attached to the pyridine ring is another critical feature. This group is known to increase metabolic stability and binding affinity by introducing fluorine atoms, which can form strong hydrogen bonds with biological targets. The electron-withdrawing nature of fluorine also enhances the compound's interaction with enzymes and receptors, making it a valuable tool in medicinal chemistry.
Recent studies have highlighted the importance of piperazine derivatives in pharmaceutical research. Piperazine scaffolds are widely used in drug design due to their ability to interact with a variety of biological targets, including enzymes and receptors. The compound in question, with its piperazine moiety linked to a pyrimidine ring, represents an excellent example of how combining different pharmacophores can lead to novel bioactive molecules.
In terms of biological activity, N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine has shown promise in preliminary assays. Research indicates that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The combination of the pyrimidine and piperazine moieties likely contributes to its ability to bind effectively to these targets, potentially leading to therapeutic benefits.
The trifluoromethyl group further enhances these properties by improving metabolic stability and binding affinity. This makes the compound a more robust candidate for further development compared to analogs without such substituents. Additionally, the presence of multiple functional groups provides opportunities for structure-based drug design, allowing chemists to fine-tune the molecule's properties for optimal activity.
Advances in computational chemistry have also played a significant role in understanding the potential of this compound. Molecular modeling studies have been used to predict how N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine interacts with its biological targets at the molecular level. These studies have provided valuable insights into its binding mode and have guided efforts to optimize its activity.
The synthesis of this compound represents another area where modern chemical techniques have made significant contributions. Multi-step synthetic routes have been developed that allow for efficient production of high-purity material. These synthetic strategies are crucial for advancing preclinical studies and eventual clinical trials.
In conclusion, N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine (CAS number 2549052-51-7) is a promising candidate for further pharmaceutical research. Its unique structural features and preliminary biological activity make it an exciting molecule to explore in drug discovery efforts. As research continues, it is likely that this compound will play an important role in developing new treatments for various diseases.
2549052-51-7 (N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)